Cas no 150311-69-6 (1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol)

• Product Name: 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol
• CAS No: 150311-69-6
• MF: C₅H₄F₃N₃O₃
• MW: 211.098771095276
• MDL: MFCD24683317
• CID: 5170763
• PubChem ID: 19430061
• Update Time: 2025-06-12

1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-nitro-5-trifluoromethyl-2H-pyrazol-3-ol
• 1H-Pyrazol-5-ol, 1-methyl-4-nitro-3-(trifluoromethyl)-
• 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol

• MDL： MFCD24683317
• Inchi： 1S/C5H4F3N3O3/c1-10-4(12)2(11(13)14)3(9-10)5(6,7)8/h12H,1H3
• InChI Key： ZOVAULMFDQCPGE-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C([N+]([O-])=O)C(C(F)(F)F)=N1

Additional information on 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol

Comprehensive Overview of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 150311-69-6)

1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 150311-69-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyrazole core and nitro and trifluoromethyl functional groups, exhibits versatile chemical properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel heterocyclic compounds and bioactive molecules.

The structural features of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol make it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Meanwhile, the nitro group offers reactivity that can be leveraged for further functionalization. These attributes align with current trends in green chemistry and sustainable synthesis, as scientists seek efficient methods to minimize waste and reduce environmental impact.

In the pharmaceutical sector, 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol is being investigated for its potential role in the development of small-molecule inhibitors and enzyme modulators. Its pyrazole scaffold is a common motif in many FDA-approved drugs, underscoring its relevance in medicinal chemistry. Recent studies have highlighted its utility in targeting specific biological pathways, making it a candidate for treating various conditions. This aligns with the growing demand for precision medicine and targeted therapies.

Agrochemical applications of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol are equally promising. The compound's ability to interact with pest-specific enzymes has led to its exploration as a potential crop protection agent. With the global push toward sustainable agriculture, researchers are focusing on developing eco-friendly pesticides that minimize harm to non-target organisms. The nitro and trifluoromethyl groups in this compound contribute to its efficacy, offering a balance between potency and environmental safety.

From a material science perspective, 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol is being studied for its potential in creating advanced functional materials. Its electron-withdrawing groups make it suitable for applications in organic electronics and photovoltaic devices. As the demand for renewable energy solutions grows, compounds like this are gaining traction for their role in improving the efficiency of solar cells and light-emitting diodes (LEDs).

The synthesis and characterization of 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol require advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are essential for its intended applications. The growing interest in high-throughput screening and computational chemistry has further accelerated research into this compound, enabling faster identification of its potential uses.

In conclusion, 1-methyl-4-nitro-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 150311-69-6) represents a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, combined with the rising demand for sustainable and efficient solutions, position it as a key player in future innovations. Whether in pharmaceuticals, agrochemicals, or materials science, this compound continues to inspire groundbreaking research and development.